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Compound of Interest

Compound Name: Phenol boron trifluoride

CAS No.: 372-44-1

Cat. No.: B1282803

Get Quote

An In-Depth Technical Guide to Phenol Boron Trifluoride Complex

Abstract
This guide provides a comprehensive technical overview of the Phenol Boron Trifluoride
complex, a versatile and potent Lewis acid catalyst. Addressed to researchers, scientists, and

professionals in drug development, this document delves into the nuanced chemical identity,

including its various CAS numbers and stoichiometries, detailed physicochemical properties,

and established synthesis methodologies. The core of this guide focuses on the complex's

critical applications in organic synthesis, pharmaceutical manufacturing, and materials science,

explaining the mechanistic principles behind its catalytic activity. Furthermore, it establishes a

framework for safe handling, storage, and disposal, ensuring that its powerful reactivity is

managed with the necessary expertise and caution.

Chemical Identity and Physicochemical Properties
The designation "Phenol Boron Trifluoride" most commonly refers to a Lewis acid-base

adduct formed between boron trifluoride (BF₃), a potent Lewis acid, and phenol (C₆H₅OH), a

Lewis base. The interaction involves the donation of an electron pair from the oxygen atom of

the phenol's hydroxyl group to the electron-deficient boron atom of BF₃. However, the specific
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stoichiometry of this complex can vary, leading to different registered CAS numbers and distinct

properties.

It is crucial for researchers to distinguish between the common forms:

Boron trifluoride-phenol complex (1:1): With the CAS number 372-44-1, this complex

represents a 1:1 molar ratio of phenol to boron trifluoride.[1][2]

Boron trifluoride-phenol complex (1:2): Registered under CAS number 462-05-5, this adduct

contains two molecules of phenol for every one molecule of boron trifluoride.[3][4][5] This

form is often a reddish-brown liquid and is widely used as a commercial catalyst.[3]

Other related identifiers include CAS 106951-44-4 for "Phenol, reaction products with boron

trifluoride" and CAS 1309982-58-8 for the specific 2:1 phenol to trifluoroborane compound,

which aligns with the 1:2 BF₃-Phenol complex.[2] The choice of complex can influence reaction

kinetics and outcomes, making accurate identification paramount.

Lewis Acid-Base Adduct Formation
The formation of the complex is a classic example of a Lewis acid-base interaction. The boron

atom in BF₃ has an empty p-orbital, making it a strong electron pair acceptor (Lewis acid). The

oxygen atom in phenol possesses lone pairs of electrons, enabling it to act as an electron pair

donor (Lewis base). This interaction polarizes the O-H bond of the phenol and enhances the

acidity of the phenolic proton, a key aspect of its catalytic activity.[1]

Caption: Lewis acid-base interaction between phenol and boron trifluoride.

Physicochemical Data
The quantitative properties of the phenol boron trifluoride complexes are summarized below.

The data primarily reflects the more commonly commercialized 1:2 complex unless otherwise

specified.
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Property
Value (1:1
Complex)

Value (1:2
Complex)

Reference(s)

CAS Number 372-44-1 462-05-5 [1][2][5]

Molecular Formula C₆H₆BF₃O C₁₂H₁₂BF₃O₂ [1][2][5]

Molecular Weight 161.92 g/mol 256.03 g/mol [1][2][5]

Appearance -
Reddish-brown to

dark-brown liquid
[3][5][6]

Boiling Point - 178 °C [5][6]

Density - 1.27 g/mL [5][6]

Solubility

Soluble in organic

solvents; reacts

violently with water.

Soluble in organic

solvents; insoluble in

water.

[1][7]

Synthesis Methodologies
The synthesis of phenol boron trifluoride complex is typically achieved via two primary

routes. The choice of method is often dictated by the scale of the reaction and the available

starting materials, particularly the form of boron trifluoride.

Method A: Direct Reaction with Boron Trifluoride Gas
This is the most direct synthesis route, but it requires specialized equipment for handling

gaseous boron trifluoride, which is a toxic and corrosive gas.[1][8]

Protocol:

System Preparation: A dry, three-necked flask equipped with a gas inlet tube, a mechanical

stirrer, and a gas outlet connected to a trap (containing a basic solution to neutralize excess

BF₃) is assembled under an inert atmosphere (e.g., Nitrogen or Argon).

Solvent and Reactant: Anhydrous phenol is dissolved in a dry, inert solvent (e.g.,

dichloromethane or hexane). The solution is cooled in an ice bath to control the exothermic

reaction.
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BF₃ Addition: A slow stream of boron trifluoride gas is bubbled through the stirred phenol

solution. The rate of addition must be carefully controlled to manage the reaction

temperature.

Reaction Monitoring: The reaction progress can be monitored by observing the formation of

the complex, often indicated by a color change.

Work-up: Once the reaction is complete, the inert gas flow is increased to purge any

unreacted BF₃ gas. The solvent can then be removed under reduced pressure to yield the

crude phenol boron trifluoride complex.

Causality: The direct use of BF₃ gas ensures a high-purity product without contaminants from

other reagents like diethyl ether. However, the hazards associated with BF₃ gas necessitate

stringent safety protocols and specialized equipment.[9]

Method B: Reaction with Boron Trifluoride Diethyl
Etherate
Using boron trifluoride diethyl etherate (BF₃·O(C₂H₅)₂), a commercially available and easier-to-

handle liquid, is a more common and safer laboratory-scale method.[1][10]

Protocol:

System Preparation: A standard, dry glass reaction vessel is assembled under an inert

atmosphere.

Reactant Addition: Anhydrous phenol is dissolved in a dry, inert solvent.

Catalyst Addition: Boron trifluoride diethyl etherate is added dropwise to the stirred phenol

solution at a controlled temperature (typically 0-5 °C). The stoichiometry is adjusted based

on the desired 1:1 or 1:2 complex.

Reaction and Equilibration: The mixture is stirred for a specified period (e.g., 1-2 hours) to

allow for complete complex formation. The diethyl ether displaced during the reaction

remains in the solvent.
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Isolation: The resulting complex is often used directly in the solution for subsequent

reactions. If isolation is required, the solvent and diethyl ether can be removed under

reduced pressure, though this may be challenging due to the complex's liquid nature.

Causality: This method trades the purity of the direct gas method for significantly enhanced

safety and ease of handling. BF₃·O(C₂H₅)₂ provides a controlled release of BF₃, making the

reaction less vigorous and more manageable in standard laboratory settings.

Method A: Direct Gas Method B: Etherate Complex

1. Dissolve Phenol
in dry solvent

2. Cool to 0°C

3. Bubble BF₃ gas
(slowly)

4. Purge excess BF₃

5. Remove solvent
(vacuum)

End

1. Dissolve Phenol
in dry solvent

2. Cool to 0°C

3. Add BF₃·OEt₂
(dropwise)

4. Stir for 1-2 hours

5. Use solution directly
or remove solvent

Start
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Click to download full resolution via product page

Caption: Comparative workflow for the synthesis of Phenol·BF₃ complex.

Core Applications in Research and Development
The utility of the phenol boron trifluoride complex stems from its tunable Lewis acidity,

making it a cornerstone catalyst in numerous organic transformations.

Catalyst in Organic Synthesis
The complex is a highly effective catalyst for a range of reactions, primarily those involving

electrophilic activation.[11]

Alkylation and Acylation: It is extensively used in Friedel-Crafts type reactions to alkylate and

acylate phenols and other aromatic compounds.[1][12] The complex activates the alkylating

or acylating agent, making it more electrophilic and facilitating its attack on the aromatic ring.

Polymerization: Phenol boron trifluoride is a potent initiator for the polymerization of

phenolic and epoxy resins.[3][13] It facilitates the curing process, enhancing the mechanical

and thermal properties of the final polymer.[13] It is also used in the polymerization of olefins.

[13]

Esterification and Condensation: The complex catalyzes esterification reactions between

carboxylic acids and alcohols and promotes various condensation reactions.[11][12]
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Caption: Generalized catalytic cycle for Friedel-Crafts Acylation.

Pharmaceutical and Drug Development
In the pharmaceutical industry, boron trifluoride and its complexes are valuable catalysts for

synthesizing complex organic molecules that serve as active pharmaceutical ingredients

(APIs).[14] Their strong Lewis acidity facilitates the formation of crucial carbon-carbon and

carbon-heteroatom bonds in the production of intermediates for antibiotics, antidepressants,

and anti-inflammatory drugs.[14][15] The use of such catalysts can lead to more efficient

synthetic routes, higher yields, and reduced production times and costs.[15] Boron-containing

compounds, in general, are an active area of research in drug discovery, with applications

ranging from enzyme inhibitors to therapeutic agents.[16]

Material Science
Recent research has highlighted the potential of the phenol boron trifluoride complex in

material science.[1] Its thermal stability and ionic conductivity make it a candidate for the
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development of novel materials, such as electrolytes and ion conductors for applications in

batteries and other electrochemical devices.[1]

Safety, Handling, and Storage
Phenol boron trifluoride complex is a hazardous chemical that demands strict adherence to

safety protocols. The hazards are associated with both the boron trifluoride component and the

overall reactivity of the complex.

Summary of Hazards
Hazard Category Description Reference(s)

Acute Toxicity
Fatal if inhaled. Toxic if

swallowed.
[6][9]

Corrosivity

Causes severe skin burns and

eye damage. Corrosive to the

respiratory tract.

[9][17]

Flammability Flammable liquid and vapor. [1][6]

Reactivity
Reacts violently with water and

strong bases.
[1][17]

Environmental
Discharge into the

environment must be avoided.
[18]

Recommended Handling and Storage Protocol
Personal Protective Equipment (PPE): Always handle the complex inside a certified chemical

fume hood. Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), a flame-

retardant lab coat, and chemical splash goggles with a face shield.[9][18][19] For operations

with a risk of inhalation, respiratory protection is mandatory.[9]

Ventilation: Ensure adequate ventilation at all times to avoid the accumulation of vapors.[18]

Inert Atmosphere: Handle and store under a dry, inert atmosphere (e.g., nitrogen or argon) to

prevent reaction with atmospheric moisture.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[17][19]

Keep away from heat, sparks, open flames, and direct sunlight.[19] Store locked up and

away from incompatible materials such as water, strong bases, and oxidizing agents.[17]

Spill Management: In case of a spill, evacuate the area. Remove all sources of ignition.

Contain the spill using an inert absorbent material. Do not use water. Dispose of the waste in

a sealed container according to institutional and local regulations.[18]

First Aid:

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[18]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[9]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[18]

Conclusion
The Phenol Boron Trifluoride complex is a powerful and versatile chemical tool with

significant applications across multiple scientific domains. Its efficacy as a Lewis acid catalyst

in organic synthesis, particularly for creating complex molecules required in the pharmaceutical

and polymer industries, is well-established. However, its utility is matched by its hazardous

nature. A thorough understanding of its chemical properties, coupled with rigorous adherence

to safety and handling protocols, is essential for harnessing its full potential responsibly and

effectively. As research continues, new applications, particularly in material science, are likely

to emerge, further solidifying the importance of this potent catalytic complex.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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